![molecular formula C15H14BrN5OS2 B269883 2-{[5-(2-bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide](/img/structure/B269883.png)
2-{[5-(2-bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide
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Overview
Description
2-{[5-(2-bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and drug discovery. This compound is a thiosemicarbazone derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.
Mechanism of Action
The mechanism of action of 2-{[5-(2-bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide is not fully understood. However, it is believed to exert its biological activities through the inhibition of various enzymes and proteins involved in key cellular processes. For example, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been reported to exhibit antibacterial and antifungal activities by inhibiting the growth of pathogenic microorganisms. It has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-{[5-(2-bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide in lab experiments is its broad-spectrum activity against various microorganisms and enzymes. This compound is also relatively easy to synthesize, making it a cost-effective option for researchers. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several future directions for research on 2-{[5-(2-bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide. One potential direction is to investigate the structure-activity relationship of this compound to identify more potent analogs. Another direction is to explore the potential applications of this compound in drug discovery, particularly in the development of new anticancer and anti-inflammatory agents. Additionally, further research is needed to elucidate the exact mechanism of action of this compound and its potential toxicity in vivo.
Synthesis Methods
The synthesis of 2-{[5-(2-bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide has been reported in the literature using different approaches. One of the most commonly used methods involves the reaction of 2-bromoacetophenone with thiosemicarbazide in the presence of sodium hydroxide to yield the intermediate product. This intermediate is then reacted with 2-chloro-N-(4-methyl-1,3-thiazol-2-yl)acetamide in the presence of potassium carbonate to obtain the final product.
Scientific Research Applications
2-{[5-(2-bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. This compound has been shown to have antimicrobial, antifungal, antitumor, and anti-inflammatory activities. It has also been reported to exhibit inhibitory effects on various enzymes, including acetylcholinesterase, tyrosinase, and α-glucosidase.
properties
Molecular Formula |
C15H14BrN5OS2 |
---|---|
Molecular Weight |
424.3 g/mol |
IUPAC Name |
2-[[5-(2-bromophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide |
InChI |
InChI=1S/C15H14BrN5OS2/c1-9-7-23-14(17-9)18-12(22)8-24-15-20-19-13(21(15)2)10-5-3-4-6-11(10)16/h3-7H,8H2,1-2H3,(H,17,18,22) |
InChI Key |
FYACCVVYHFFLMV-UHFFFAOYSA-N |
SMILES |
CC1=CSC(=N1)NC(=O)CSC2=NN=C(N2C)C3=CC=CC=C3Br |
Canonical SMILES |
CC1=CSC(=N1)NC(=O)CSC2=NN=C(N2C)C3=CC=CC=C3Br |
Origin of Product |
United States |
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